Cas no 2034588-71-9 (N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(thiophen-2-yl)acetamide)

• Product Name: N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(thiophen-2-yl)acetamide
• CAS No: 2034588-71-9
• MF: C₁₄H₁₇N₃OS
• MW: 275.36928153038
• CID: 5355731
• Update Time: 2025-05-21

N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)-2-(thiophen-2-yl)acetamide
• N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)-2-thiophen-2-ylacetamide
• N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(thiophen-2-yl)acetamide

• Inchi： 1S/C14H17N3OS/c18-14(8-12-4-3-7-19-12)15-9-11-10-16-17-6-2-1-5-13(11)17/h3-4,7,10H,1-2,5-6,8-9H2,(H,15,18)
• InChI Key： DEXUGXYMQCCTMV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(NCC1C=NN2CCCCC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 1.4
• Topological Polar Surface Area: 75.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(thiophen-2-yl)acetamide

N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(thiophen-2-yl)acetamide: A Comprehensive Overview

The compound N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(thiophen-2-yl)acetamide (CAS No. 2034588-71-9) is a fascinating heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and material science. This article delves into the properties, synthesis, and emerging uses of this compound, while also addressing common queries and trends in the field.

Structurally, N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(thiophen-2-yl)acetamide combines two important heterocyclic systems: the pyrazolo[1,5-a]pyridine scaffold and the thiophene ring. The pyrazolo[1,5-a]pyridine moiety is known for its diverse biological activities, while the thiophene unit contributes to the compound's electronic properties. This dual functionality makes it particularly interesting for researchers exploring new pharmacologically active compounds and organic electronic materials.

Recent literature highlights several synthetic approaches to N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(thiophen-2-yl)acetamide. One common method involves the condensation of appropriately functionalized pyrazolo[1,5-a]pyridine derivatives with thiophene-containing carboxylic acids or their activated esters. The synthetic flexibility of this compound allows for various modifications, making it a valuable building block in drug discovery programs and material science research.

In medicinal chemistry, compounds containing the pyrazolo[1,5-a]pyridine core have shown promise as potential therapeutic agents. While specific biological data for 2034588-71-9 may be limited, structurally related compounds have demonstrated activity against various biological targets. Researchers are particularly interested in exploring its potential as a kinase inhibitor or GPCR modulator, given the privileged status of these scaffolds in drug development.

The material science applications of N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(thiophen-2-yl)acetamide are equally intriguing. The combination of electron-rich thiophene and nitrogen-containing heterocycles makes this compound potentially useful in the development of organic semiconductors and photovoltaic materials. Its conjugated system and potential for intermolecular interactions could contribute to charge transport properties in organic electronic devices.

From a commercial perspective, the demand for specialized heterocyclic compounds like 2034588-71-9 has been steadily increasing. Pharmaceutical companies and research institutions are actively seeking novel scaffolds for their drug discovery programs, while material scientists require diverse building blocks for functional materials development. This has led to growing interest in efficient synthetic routes and scalable production methods for such compounds.

Quality control and characterization of N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(thiophen-2-yl)acetamide typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to ensure purity and confirm structural identity. These analytical methods are crucial for researchers who require high-quality samples for their investigations.

Storage and handling recommendations for CAS 2034588-71-9 follow standard laboratory practices for organic compounds. While not classified as hazardous under normal conditions, proper precautions should be taken, including storage in a cool, dry place away from strong oxidizing agents. Researchers should consult the material safety data sheet (MSDS) for specific handling guidelines.

The future outlook for N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(thiophen-2-yl)acetamide appears promising. As research continues to uncover new applications for heterocyclic compounds, this molecule may find utility in areas such as bioconjugation chemistry, catalysis, or as a fluorescent probe. Its structural features make it amenable to further derivatization, potentially leading to novel compounds with enhanced properties.

For researchers interested in obtaining 2034588-71-9, several specialty chemical suppliers offer this compound, often with customization options for quantity and purity. The pricing typically reflects the complexity of synthesis and purification processes involved. Academic and industrial researchers are advised to compare specifications and pricing from multiple vendors to ensure they obtain material suitable for their specific applications.

In conclusion, N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2-(thiophen-2-yl)acetamide represents an interesting example of modern heterocyclic chemistry with potential applications spanning multiple disciplines. Its unique combination of structural features continues to attract research attention, and future studies may reveal additional valuable properties of this versatile compound.